N-{[(4-fluorophenyl)amino]carbonothioyl}-2-methoxybenzamide

• IUPAC Name: N-[(4-fluorophenyl)carbamothioyl]-2-methoxybenzamide
• InChI: InChI=1S/C15H13FN2O2S/c1-20-13-5-3-2-4-12(13)14(19)18-15(21)17-11-8-6-10(16)7-9-11/h2-9H,1H3,(H2,17,18,19,21)
• InChI Key: NSLVWIKXABLHHV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NC(=S)NC2=CC=C(C=C2)F
• Molecular Formula: C15H13FN2O2S
• Molecular Weight: 304.3 g/mol

Description

N-{[(4-fluorophenyl)amino]carbonothioyl}-2-methoxybenzamide, commonly known as 'BFA' is a synthetic compound that has been extensively studied for its potential applications in scientific research. BFA belongs to the class of thioamide compounds and is used as a tool in the study of cellular trafficking and protein transport.

Mechanism of Action

The mechanism of action of BFA involves the covalent modification of the active site of ARF, which leads to the inhibition of its function. ARF is involved in the formation of COPI and COPII vesicles, which are responsible for the transport of proteins between the Golgi complex, ER, and other cellular compartments. Inhibition of ARF by BFA leads to the disruption of the Golgi complex and the rerouting of proteins to the ER.
Biochemical and physiological effects:
BFA has been shown to have a wide range of biochemical and physiological effects. Inhibition of ARF by BFA leads to the disruption of the Golgi complex and the rerouting of proteins to the ER. This disruption can lead to the accumulation of misfolded proteins in the ER, which can trigger the unfolded protein response (UPR) and endoplasmic reticulum stress. BFA has also been shown to inhibit the function of other proteins involved in vesicular transport, such as COPI and COPII, which can lead to the disruption of other cellular processes.

Advantages and Limitations for Lab Experiments

BFA has several advantages for use in lab experiments. It is a potent inhibitor of ARF and other proteins involved in vesicular transport, making it a valuable tool for the study of protein trafficking and transport. BFA is also relatively easy to synthesize and purify, making it readily available for use in experiments. However, BFA has some limitations for use in lab experiments. It is a toxic compound and must be handled with care. BFA can also have off-target effects on other cellular processes, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of BFA. One area of interest is the development of BFA analogs with improved potency and selectivity for ARF and other proteins involved in vesicular transport. Another area of interest is the use of BFA in the study of protein trafficking and transport in disease states, such as cancer and neurodegenerative disorders. BFA may also have potential applications in drug discovery, as it can be used to identify novel targets for therapeutic intervention. Overall, BFA is a valuable tool for the study of cellular trafficking and protein transport, with many potential applications in scientific research.

Synthesis Methods

BFA is synthesized by reacting 2-methoxybenzoic acid with thionyl chloride, followed by treatment with ammonia and 4-fluoroaniline. The resulting product is purified by column chromatography to obtain BFA in high yield and purity.

Scientific Research Applications

BFA is widely used as a tool in scientific research, particularly in the study of protein trafficking and transport. BFA inhibits the function of ADP-ribosylation factor (ARF), a protein involved in vesicular transport, by covalently modifying its active site. This inhibition leads to the disruption of the Golgi complex and the rerouting of proteins to the endoplasmic reticulum (ER). BFA has also been shown to inhibit the function of other proteins involved in vesicular transport, such as COPI and COPII.